Cas no 50907-46-5 (5-(2-Chlorophenyl)-1H-tetrazole)

• Product Name: 5-(2-Chlorophenyl)-1H-tetrazole
• CAS No: 50907-46-5
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• MDL: MFCD00040950
• CID: 89607
• PubChem ID: 253660278
• Update Time: 2025-10-29

5-(2-Chlorophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorophenyl)-1H-tetrazole
• 5-(2-chlorophenyl)-2H-tetrazole
• 5-(2-chlorophenyl)-2H-1,2,3,4-tetrazole
• 5-(2-chlorophenyl)tetrazole
• PSUIIKIEUATWCZ-UHFFFAOYSA-N
• 5-(2-chlorophenyl)-2H-tetraazole
• 2H-Tetrazole,5-(2-chlorophenyl)-
• 5-(2-chlorophenyl)-1H-1,2,3,4-tetraazole
• LDHA Inhibitor, 14
• 4aj2
• 2-chlorophenyl tetrazole
• 5-[2-Chlorophenyl]tetraazole
• 5-(2-chlorophenyl)tetra-zole
• 5-(2-Chlorophenyl)-tetrazole
• CHEM
• CS-0095789
• AK-830/25033023
• 5-(2-Chlorophenyl)-1H-tetraazole #
• S11990
• MFCD00040950
• DTXSID70340006
• SCHEMBL8294486
• CHEMBL486329
• SY038787
• J-516100
• FT-0619582
• C2811
• BDBM86119
• AKOS000294820
• Q27455411
• AKOS005202968
• 50907-46-5
• SCHEMBL1774388
• 5-(2-Chlorophenyl)-1H-tetraazole
• Z56891302
• 2J-051
• CCG-129524
• 5-(2-chlorophenyl)-1H-1,2,3,4-tetrazole
• 52C
• EN300-02948
• A828353
• DB-000384

• MDL： MFCD00040950
• Inchi： 1S/C7H5ClN4/c8-6-4-2-1-3-5(6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12)
• InChI Key： PSUIIKIEUATWCZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1N=NNN=1
• BRN： 148559

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5

Experimental Properties

• Color/Form: solid
• Density: 1.448
• Melting Point: 179-180°C
• Boiling Point: 367.5°Cat760mmHg
• Flash Point: 207.6°C
• Refractive Index: 1.631
• PSA: 54.46000
• LogP: 1.52010
• λmax: 234(lit.)
• Solubility: Insoluble

5-(2-Chlorophenyl)-1H-tetrazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-(2-Chlorophenyl)-1H-tetrazole

5-(2-Chlorophenyl)-1H-Tetrazole: A Comprehensive Overview

5-(2-Chlorophenyl)-1H-tetrazole, also known by its CAS number 50907-46-5, is a chemical compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the tetrazole family, which is a class of heterocyclic compounds characterized by a five-membered ring containing four nitrogen atoms and one carbon atom. The presence of the 2-chlorophenyl group at the fifth position of the tetrazole ring imparts unique electronic and structural properties to this compound, making it a valuable tool in various research and industrial applications.

The synthesis of 5-(2-Chlorophenyl)-1H-tetrazole involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and improve yields, which is particularly beneficial for large-scale production.

One of the most notable applications of 5-(2-Chlorophenyl)-1H-tetrazole is in the field of drug discovery. The tetrazole moiety is known for its ability to act as a bioisostere for carboxylic acids, making it a valuable component in the design of bioactive molecules. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, which could potentially be harnessed in the development of novel therapeutic agents. Additionally, its ability to form stable metal complexes has led to its use in catalytic applications, particularly in asymmetric synthesis.

The structural versatility of 5-(2-Chlorophenyl)-1H-tetrazole also makes it an attractive candidate for materials science applications. Researchers have investigated its potential as a building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, including high surface area and tunable pore sizes, which make them suitable for gas storage, catalysis, and sensing applications.

In terms of physical properties, 5-(2-Chlorophenyl)-1H-tetrazole is characterized by its high thermal stability and moderate solubility in organic solvents. These properties make it amenable to a wide range of chemical transformations and analyses. Recent studies have also highlighted its fluorescence properties under specific conditions, which could be exploited for sensing applications or as imaging agents in biomedical research.

The growing interest in 5-(2-Chlorophenyl)-1H-tetrazole can be attributed to its diverse functional groups and compatibility with various chemical reactions. Its chlorine substituent provides additional reactivity, enabling further functionalization to tailor its properties for specific applications. For example, researchers have explored the substitution of the chlorine atom with other halogens or functional groups to study their effects on the compound's reactivity and biological activity.

In conclusion, 5-(2-Chlorophenyl)-1H-tetrazole, with its CAS number 50907-46-5, stands as a versatile and valuable compound in modern chemistry. Its unique structure, combined with advancements in synthetic methods and application-driven research, positions it as a key player in drug discovery, materials science, and catalysis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to remain at the forefront of chemical innovation.